Cas no 400078-20-8 (3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine)
400078-20-8 structure
Product Name:3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
CAS No:400078-20-8
MF:C19H24ClNO3S
MW:381.916763305664
CID:5710599
PubChem ID:1487316
Update Time:2023-10-14
3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-chloro-2,5-dimethylphenyl)sulfonyl-4,6-dimethyl-2-(2-methylpropoxy)pyridine
- AKOS005082705
- 3-(4-chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
- 1K-318S
- Oprea1_541843
- 3-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-2-isobutoxy-4,6-dimethylpyridine
- 400078-20-8
- 3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
-
- Inchi: 1S/C19H24ClNO3S/c1-11(2)10-24-19-18(14(5)7-15(6)21-19)25(22,23)17-9-12(3)16(20)8-13(17)4/h7-9,11H,10H2,1-6H3
- InChI Key: PJRQHLZAJSBVJD-UHFFFAOYSA-N
- SMILES: ClC1=CC(C)=C(C=C1C)S(C1C(=NC(C)=CC=1C)OCC(C)C)(=O)=O
Computed Properties
- Exact Mass: 381.1165425g/mol
- Monoisotopic Mass: 381.1165425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 64.6Ų
3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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